2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C22H19N3O2S2/c1-15-6-5-9-17(12-15)23-19(26)14-29-22-24-18-10-11-28-20(18)21(27)25(22)13-16-7-3-2-4-8-16/h2-12H,13-14H2,1H3,(H,23,26)
• InChI Key: VQQNMGFJIRTSHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC=C3
• Molecular Formula: C22H19N3O2S2
• Molecular Weight: 421.5 g/mol
• CAS No.: 1252821-64-9

Description

The compound “2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide” belongs to the class of organic compounds known as thienopyrimidines. These are polycyclic aromatic compounds containing a thiophene ring fused to a pyrimidine ring. Thiophene is a 5-membered aromatic ring with one sulfur atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include properties such as melting point, boiling point, density, molecular formula, molecular weight, and others.

Scientific Research Applications

Crystal Structure Analysis

Studies on similar thieno[3,2-d]pyrimidines have highlighted the importance of crystal structure analysis for understanding the molecular conformation, intramolecular interactions, and hydrogen bonding, which are crucial for drug design. The folded conformation and intramolecular N—H⋯N hydrogen bond observed in these molecules can inform the design of compounds with desired biological activities (Subasri et al., 2016), (Subasri et al., 2017).

Antifolate Activity

The thieno[3,2-d]pyrimidine scaffold has been explored for its potential in inhibiting key enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR), critical targets in cancer therapy. Compounds based on this core structure have shown potent dual inhibitory activities against these enzymes, indicating their potential as antitumor agents (Gangjee et al., 2008).

Antitumor Activity

Research on derivatives of thieno[3,2-d]pyrimidine has demonstrated significant antitumor activity across various cancer cell lines. The synthesis of novel derivatives and their evaluation against cancer cell lines like MCF-7, HeLa, and HCT-116 have shown promising results, with some compounds displaying potency comparable to doxorubicin, a standard chemotherapeutic agent (Hafez & El-Gazzar, 2017).

Synthetic Pathways

The development of synthetic methodologies for thieno[3,2-d]pyrimidines is crucial for the exploration of their biological activities. Studies have described synthetic routes leading to various substituted derivatives, providing a foundation for the synthesis of new compounds with potential therapeutic applications (Gangjee et al., 2004).